Barium chloride fluoride (BaClF)

• CAS RN: 13718-55-3
• Molecular Formula: BaClF
• Molecular Weight: 191.78 g/mol
• IUPAC Name: barium(2+);chloride;fluoride
• InChI: InChI=1S/Ba.ClH.FH/h;2*1H/q+2;;/p-2
• InChI Key: RBRFDGCVTRKUEW-UHFFFAOYSA-L
• SMILES: [F-].[Cl-].[Ba+2]

Description

Barium chloride fluoride (BaClF) is a chemical compound that is used in scientific research for its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 233.27 g/mol. BaClF is known for its ability to fluoresce under UV light, which makes it useful in various applications, including biochemical and physiological studies.

Mechanism Of Action

The mechanism of action of Barium chloride fluoride (BaClF) is not well understood. However, it is believed that Barium chloride fluoride (BaClF) interacts with biological molecules through non-covalent interactions, such as hydrogen bonding and van der Waals forces. Barium chloride fluoride (BaClF) has been shown to bind to DNA and RNA, which suggests that it may interfere with nucleic acid function.

Biochemical And Physiological Effects

Barium chloride fluoride (BaClF) has been shown to have minimal cytotoxicity and is generally considered to be biocompatible. However, its effects on biological systems are not well understood. Barium chloride fluoride (BaClF) has been shown to induce apoptosis in cancer cells, but the mechanism of action is unclear. Barium chloride fluoride (BaClF) has also been shown to modulate the activity of certain enzymes, such as acetylcholinesterase, which suggests that it may have potential therapeutic applications.

Advantages And Limitations For Lab Experiments

One advantage of Barium chloride fluoride (BaClF) is its ability to fluoresce under UV light, which makes it useful for imaging and sensing applications. Barium chloride fluoride (BaClF) is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of Barium chloride fluoride (BaClF) is its limited stability in aqueous solutions, which can affect its performance in certain applications. Barium chloride fluoride (BaClF) is also relatively expensive compared to other fluorescent probes.

Future Directions

There are several future directions for the use of Barium chloride fluoride (BaClF) in scientific research. One potential application is in the development of new imaging and sensing technologies for biomedical applications. Barium chloride fluoride (BaClF) could also be used to study the interaction of nanoparticles with biological systems, which could have implications for drug delivery and toxicity. Another potential direction is the development of Barium chloride fluoride (BaClF)-based therapeutics for the treatment of cancer and other diseases. Overall, Barium chloride fluoride (BaClF) has significant potential for advancing scientific research in a variety of fields.

Synthesis Methods

Barium chloride fluoride (BaClF) can be synthesized using a variety of methods, including precipitation, hydrothermal synthesis, and sol-gel synthesis. One common method involves the reaction between barium chloride and sodium fluoride in an aqueous solution. The resulting product is then purified through filtration and drying processes.

Scientific Research Applications

Barium chloride fluoride (BaClF) has been extensively used in scientific research due to its unique properties. It is commonly used as a fluorescent probe for biological imaging and sensing applications. Barium chloride fluoride (BaClF) has been used to study the localization and interaction of various biomolecules, such as proteins and nucleic acids, in living cells. It has also been used to monitor the cellular uptake and trafficking of drugs and nanoparticles.